Cas no 906067-36-5 (Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl-)

Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl-, is a heterocyclic organic compound featuring a fused pyridoindole core with a phenyl ketone substituent. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. Its rigid, planar framework enhances binding affinity in bioactive applications, particularly in targeting specific receptors or enzymes. The compound's stability and functional group compatibility allow for further derivatization, enabling tailored modifications for specialized applications. Its fluorescence potential also suggests utility in optoelectronic materials or biochemical probes. High purity and well-defined synthesis routes ensure reproducibility for research and industrial use.
Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl- structure
906067-36-5 structure
Product Name:Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl-
CAS No:906067-36-5
MF:C18H12N2O
MW:272.30068397522
CID:749777
PubChem ID:53321044
Update Time:2025-11-02

Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl-
    • phenyl(9H-pyrido[3,4-b]indol-1-yl)methanone
    • 906067-36-5
    • (9H-beta-Carbolin-1-yl)(phenyl)methanone
    • CHEMBL1682916
    • DTXSID40693430
    • BDBM50205674
    • AKOS040694876
    • Inchi: 1S/C18H12N2O/c21-18(12-6-2-1-3-7-12)17-16-14(10-11-19-17)13-8-4-5-9-15(13)20-16/h1-11,20H
    • InChI Key: ZVQHFEFCMIBJJF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C2=C(C=CN=1)C1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 272.094963011g/mol
  • Monoisotopic Mass: 272.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 45.8Ų

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Additional information on Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl-

Comprehensive Guide to Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl- (CAS No. 906067-36-5)

Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl- (CAS No. 906067-36-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound belongs to the class of heterocyclic ketones, featuring a pyrido[3,4-b]indole core linked to a phenyl group via a carbonyl bridge. Researchers and industries are increasingly interested in this molecule for its potential role in pharmaceutical development, material science, and catalysis.

The molecular structure of Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl- (CAS No. 906067-36-5) is characterized by its fused pyridine-indole system, which imparts distinctive electronic and steric properties. This structural motif is often found in bioactive compounds, making it a valuable scaffold for drug discovery. Recent studies have explored its potential as a kinase inhibitor or receptor modulator, aligning with the growing demand for novel therapeutic agents in oncology and neurological disorders.

In the realm of material science, Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl- (CAS No. 906067-36-5) has shown promise due to its ability to form stable complexes with metals and other organic molecules. Its π-conjugated system makes it a candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. The compound’s optical properties are also being investigated for use in sensors and imaging agents.

The synthesis of Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl- (CAS No. 906067-36-5) typically involves multi-step organic reactions, including cyclization and carbonyl insertion strategies. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These methods are critical for scaling up production to meet the demands of research laboratories and industrial applications.

One of the most frequently asked questions about Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl- (CAS No. 906067-36-5) is its stability under various conditions. Studies indicate that the compound is relatively stable at room temperature but may degrade under prolonged exposure to UV light or strong acids/bases. Proper storage in anhydrous environments and light-resistant containers is recommended to maintain its integrity.

The market for Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl- (CAS No. 906067-36-5) is expanding, driven by its potential in high-value applications. Pharmaceutical companies are particularly interested in its bioactive properties, while material scientists are exploring its use in next-generation technologies. As research progresses, the demand for high-purity samples of this compound is expected to rise, making it a focal point for chemical suppliers and research institutions.

In conclusion, Methanone, phenyl-9H-pyrido[3,4-b]indol-1-yl- (CAS No. 906067-36-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure and properties make it a valuable subject for ongoing research and development. Whether you are a chemist, pharmacologist, or materials engineer, understanding this compound’s capabilities can open doors to innovative solutions in your field.

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